Cas no 2171480-43-4 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-fluoro-4-hydroxypiperidin-1-yl)-4-oxobutanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-fluoro-4-hydroxypiperidin-1-yl)-4-oxobutanoic acid
• CAS No: 2171480-43-4
• MF: C₂₄H₂₅FN₂O₆
• MW: 456.463510274887
• CID: 6394932
• PubChem ID: 165533347
• Update Time: 2025-05-21

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-fluoro-4-hydroxypiperidin-1-yl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-fluoro-4-hydroxypiperidin-1-yl)-4-oxobutanoic acid
• EN300-1571054
• 2171480-43-4
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(3-fluoro-4-hydroxypiperidin-1-yl)-4-oxobutanoic acid

• Inchi： 1S/C24H25FN2O6/c25-19-12-27(10-9-21(19)28)23(31)20(11-22(29)30)26-24(32)33-13-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18-21,28H,9-13H2,(H,26,32)(H,29,30)
• InChI Key： CCULXIQEVDWTTN-UHFFFAOYSA-N
• SMILES： FC1CN(C(C(CC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1O

Computed Properties

• Exact Mass: 456.16966468g/mol
• Monoisotopic Mass: 456.16966468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 116Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-fluoro-4-hydroxypiperidin-1-yl)-4-oxobutanoic acid

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-fluoro-4-hydroxypiperidin-1-yl)-4-oxobutanoic acid: A Comprehensive Overview

The compound with CAS No. 2171480-43-4, named 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-fluoro-4-hydroxypiperidin-1-yl)-4-oxobutanoic acid, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a piperidine ring, and a hydroxyl group. These structural features contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of Fmoc groups in peptide synthesis and drug delivery systems. The Fmoc moiety is widely used as a protecting group for amino acids due to its stability under basic conditions and ease of removal under acidic conditions. In the context of this compound, the Fmoc group plays a critical role in modulating the molecule's solubility and bioavailability, making it an attractive candidate for therapeutic applications.

The presence of the piperidine ring in this compound adds another layer of complexity to its structure. Piperidine derivatives are known for their ability to form hydrogen bonds, which can enhance the molecule's interaction with biological targets. Additionally, the fluorine atom attached to the piperidine ring introduces electronic effects that can further influence the compound's pharmacokinetic properties. Recent research has shown that fluorinated piperidine derivatives exhibit enhanced stability and improved potency in various biological assays.

The hydroxyl group present in the molecule contributes to its hydrophilic nature, which is essential for its interaction with aqueous biological environments. This hydrophilic character is particularly important for compounds intended for use in drug delivery systems or as enzyme inhibitors. Recent advancements in computational chemistry have allowed researchers to model the interactions of such molecules with target enzymes, providing valuable insights into their mechanism of action.

One of the most promising applications of this compound lies in its potential as a prodrug. Prodrugs are inactive compounds that are converted into active drugs within the body, offering advantages such as improved bioavailability and reduced toxicity. The unique structure of this compound makes it an ideal candidate for prodrug design, particularly in the context of enzyme-specific activation.

Recent studies have also explored the use of this compound as an inhibitor of certain enzymes involved in metabolic pathways. For instance, researchers have investigated its ability to inhibit serine proteases, which are implicated in various pathological conditions such as inflammation and cancer. The results of these studies suggest that this compound has potential as a lead molecule for drug development.

In terms of synthesis, this compound can be prepared through a multi-step process involving peptide coupling reactions and fluorination techniques. The synthesis begins with the preparation of the Fmoc-amino acid derivative, followed by coupling with the piperidine-containing moiety. The final step involves introducing the hydroxyl group through oxidation or hydrolysis reactions.

The characterization of this compound involves advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These techniques provide detailed information about the molecular structure, purity, and stereochemistry of the compound, ensuring its suitability for biological studies.

From an environmental perspective, this compound has been shown to exhibit low toxicity towards non-target organisms, making it a safer option for therapeutic use compared to many other compounds in its class. However, further studies are required to fully understand its environmental impact and degradation pathways.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-fluoro-4-hydroxypiperidin-1-yl)-4-oxobutanoic acid represents a significant advancement in medicinal chemistry due to its unique structure and versatile applications. Its potential as a prodrug and enzyme inhibitor positions it as a promising candidate for future drug development efforts.